Cas no 2171980-01-9 (3-1-(hydroxymethyl)cycloheptylthian-3-ol)

• Product Name: 3-1-(hydroxymethyl)cycloheptylthian-3-ol
• CAS No: 2171980-01-9
• MF: C₁₃H₂₄O₂S
• MW: 244.393463134766
• CID: 5943127
• PubChem ID: 165588917
• Update Time: 2025-07-09

3-1-(hydroxymethyl)cycloheptylthian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)cycloheptylthian-3-ol
• EN300-1647375
• 3-[1-(hydroxymethyl)cycloheptyl]thian-3-ol
• 2171980-01-9

• Inchi： 1S/C13H24O2S/c14-10-12(6-3-1-2-4-7-12)13(15)8-5-9-16-11-13/h14-15H,1-11H2
• InChI Key： OEFZJGXULQJJLJ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CO)CCCCCC1)O

Computed Properties

• Exact Mass: 244.14970118g/mol
• Monoisotopic Mass: 244.14970118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-1-(hydroxymethyl)cycloheptylthian-3-ol

Comprehensive Guide to 3-1-(hydroxymethyl)cycloheptylthian-3-ol (CAS No. 2171980-01-9): Properties, Applications, and Market Insights

3-1-(hydroxymethyl)cycloheptylthian-3-ol (CAS No. 2171980-01-9) is a specialized cyclic thioether alcohol compound with a unique molecular structure that combines a cycloheptyl ring and a thiane moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and organic synthesis. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of novel bioactive molecules and functional materials.

The molecular formula of 3-1-(hydroxymethyl)cycloheptylthian-3-ol features a seven-membered cycloheptyl ring attached to a thiane (sulfur-containing six-membered ring) via a hydroxymethyl bridge. This structural arrangement imparts unique steric and electronic properties, making it valuable for asymmetric synthesis and chiral building blocks. The presence of both hydroxyl and thioether functional groups enhances its reactivity, allowing for diverse chemical modifications.

One of the most searched questions about 3-1-(hydroxymethyl)cycloheptylthian-3-ol relates to its synthetic routes. The compound can be prepared through multi-step organic synthesis, often starting from cycloheptanone or cycloheptene derivatives. Key steps typically involve Grignard reactions, thioacetal formation, and reduction processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, addressing the growing demand from R&D laboratories and industrial applications.

In the pharmaceutical industry, 3-1-(hydroxymethyl)cycloheptylthian-3-ol serves as a crucial intermediate for developing central nervous system (CNS) drugs and antiviral agents. Its unique structure mimics certain natural product scaffolds, making it valuable for drug discovery programs targeting GPCRs and enzyme inhibitors. Recent studies highlight its potential in creating neuroprotective compounds, aligning with the current focus on neurodegenerative disease research.

The material science applications of 3-1-(hydroxymethyl)cycloheptylthian-3-ol are equally impressive. Researchers are investigating its use in advanced polymers and coordination complexes, where the thioether group acts as a ligand for metal ions. This has implications for developing self-healing materials and catalysts—two hot topics in modern materials chemistry. The compound's ability to form stable chelates with transition metals makes it particularly interesting for green chemistry applications.

Market trends indicate growing interest in 3-1-(hydroxymethyl)cycloheptylthian-3-ol across North America and Asia-Pacific regions, driven by expanding pharmaceutical R&D and specialty chemical sectors. Suppliers are increasingly offering high-purity grades (≥98%) to meet research needs, with custom synthesis services becoming more prevalent. The compound's patent landscape shows active filings in medicinal chemistry applications, suggesting sustained commercial interest.

From a safety and handling perspective, 3-1-(hydroxymethyl)cycloheptylthian-3-ol requires standard laboratory precautions. While not classified as hazardous under major regulatory systems, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage should be in cool, dry conditions, away from strong oxidizers, to maintain stability.

Future research directions for 3-1-(hydroxymethyl)cycloheptylthian-3-ol may explore its biocatalytic transformations and supramolecular chemistry applications. With the rise of AI-assisted drug design, computational studies could further elucidate its 3D pharmacophore features. Additionally, its potential in sustainable chemistry aligns with global trends toward eco-friendly synthesis methods.

For researchers seeking CAS 2171980-01-9, quality verification through NMR, HPLC, and mass spectrometry is essential. Reputable suppliers typically provide certificates of analysis (CoA) detailing purity, melting point, and spectroscopic data. As interest grows in this specialty chemical, collaborative efforts between academia and industry will likely uncover new applications for this versatile compound.